Cas no 2386439-23-0 (2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid)

• Product Name: 2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid
• CAS No: 2386439-23-0
• MF: C₁₄H₁₇NO₃
• MW: 247.289684057236
• CID: 5184787
• PubChem ID: 165910348
• Update Time: 2025-06-08

2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Naphthaleneacetic acid, 2-(acetylamino)-1,2,3,4-tetrahydro-
• 2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid

• Inchi： 1S/C14H17NO3/c1-10(16)15-14(9-13(17)18)7-6-11-4-2-3-5-12(11)8-14/h2-5H,6-9H2,1H3,(H,15,16)(H,17,18)
• InChI Key： WZNGBIRZWFBXIW-UHFFFAOYSA-N
• SMILES： C1C2=C(C=CC=C2)CCC1(NC(C)=O)CC(O)=O

Additional information on 2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid

Introduction to 2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid (CAS No. 2386439-23-0)

2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2386439-23-0, is a compound of significant interest in the field of pharmaceutical chemistry and biochemistry. This molecule, featuring a naphthalene ring substituted with an acetamide group and an acetic acid moiety, has garnered attention due to its structural complexity and potential biological activities. The presence of both polar and non-polar functional groups makes it a versatile candidate for further chemical modifications and biological investigations.

The naphthalene core of this compound provides a rigid aromatic scaffold that can interact with biological targets in a predictable manner. The acetamide group at the 2-position introduces a hydrogen bond donor and acceptor site, enhancing its solubility and reactivity in aqueous environments. Additionally, the terminal acetic acid moiety allows for further derivatization, enabling the synthesis of analogs with tailored properties. These structural features make 2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid a valuable building block for drug discovery efforts.

In recent years, there has been growing interest in developing small molecules that modulate protein-protein interactions (PPIs) for therapeutic purposes. The naphthalene-based scaffold has been explored in several studies as a potential PPI inhibitor due to its ability to fit into hydrophobic pockets of target proteins. For instance, derivatives of naphthalene have shown promise in inhibiting kinases and other enzymes involved in cancer pathways. The acetamide group in CAS No. 2386439-23-0 may further enhance binding affinity by forming specific hydrogen bonds with residues in the target protein.

One of the most compelling aspects of this compound is its potential application in the development of antimicrobial agents. The structural motif of 2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid shares similarities with known antimicrobial compounds that disrupt bacterial cell wall synthesis or interfere with essential metabolic pathways. Preliminary computational studies suggest that the compound may interact with bacterial enzymes such as gyrase or topoisomerase II, which are critical for DNA replication and repair. Such interactions could lead to the development of novel antibiotics capable of overcoming existing resistance mechanisms.

The pharmacokinetic properties of this compound are also worth considering. The balance between hydrophobicity and polarity provided by its structure suggests that it may exhibit reasonable oral bioavailability while avoiding excessive metabolic clearance. This makes it an attractive candidate for further optimization into a drug candidate. Additionally, the presence of both an acetamide and an acetic acid group offers multiple sites for chemical modification, allowing researchers to fine-tune solubility, permeability, and metabolic stability.

Recent advancements in structure-based drug design have enabled more precise predictions of molecular interactions using computational methods such as molecular dynamics simulations and virtual screening. These techniques can be applied to CAS No. 2386439-23-0 to identify potential binding modes with therapeutic targets. For example, alanine scanning mutagenesis combined with X-ray crystallography has been used to validate computationally predicted interactions between naphthalene derivatives and protein targets. Such experimental validations are crucial for advancing drug discovery efforts.

The synthesis of 2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid presents an interesting challenge due to its complex architecture. Traditional synthetic routes involve multi-step sequences that require careful optimization to ensure high yields and purity. However, recent innovations in catalytic methods have made it possible to streamline these processes significantly. For instance, transition metal-catalyzed cross-coupling reactions have been employed to construct the naphthalene core efficiently. Such advances not only reduce production costs but also minimize environmental impact by reducing waste generation.

The potential applications of this compound extend beyond traditional pharmaceuticals into areas such as bioconjugation chemistry and material science. The reactive sites on its structure can be exploited to attach biomolecules like antibodies or peptides for targeted delivery systems. Additionally, its ability to form stable complexes with metal ions makes it a candidate for developing novel materials with applications in catalysis or sensing technologies.

In conclusion,CAS No. 2386439-23-0, corresponding to 2-(2-acetamido-1,2,3,4-tetrahydronaphthalen-2-yl)acetic acid, represents a promising chemical entity with diverse biological activities and synthetic utility. Its unique structural features position it as a valuable tool for researchers exploring new therapeutic strategies across multiple disciplines including oncology,antimicrobial therapy, and regenerative medicine. As our understanding of molecular interactions continues to evolve,this compound holds significant potential as an intermediate or lead structure for future drug development initiatives.